4-Bromo-2-(2-fluoroethoxy)-1-methylbenzene
Overview
Description
4-Bromo-2-(2-fluoroethoxy)-1-methylbenzene (4-BFE) is a synthetic compound that has been used in a variety of scientific research applications. It is a versatile compound that has the potential to be used in many different fields, including medicinal chemistry, materials science, and biochemistry. The chemical structure of 4-BFE consists of a bromo group attached to a fluoroethoxy group and a methylbenzene group. It has been used as a starting material for the synthesis of many different compounds, as well as for its own biochemical and physiological effects.
Scientific Research Applications
Synthesis of Biaryl Intermediates
“4-Bromo-2-fluorobenzoic acid”, a compound similar to “4-Bromo-2-(2-fluoroethoxy)-1-methylbenzene”, may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids . This process is crucial in the production of various pharmaceuticals and agrochemicals.
Antiplasmodial Activity
A new class of compounds comprising two series of chalcones with 2,2,2-trifluoroethoxy group and 2-fluoroethoxy groups were synthesized and screened for in vitro antiplasmodial activity against Plasmodium falciparum . Although “4-Bromo-2-(2-fluoroethoxy)-1-methylbenzene” was not specifically mentioned, it’s possible that it could be used in similar research given its structural similarity.
Antimicrobial Effect
“4-Bromo-2-fluoro-5-(trifluoromethyl)aniline”, another compound similar to “4-Bromo-2-(2-fluoroethoxy)-1-methylbenzene”, has been reported to have an antimicrobial effect . It’s possible that "4-Bromo-2-(2-fluoroethoxy)-1
properties
IUPAC Name |
4-bromo-2-(2-fluoroethoxy)-1-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrFO/c1-7-2-3-8(10)6-9(7)12-5-4-11/h2-3,6H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVTSMUBQCTVKEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)OCCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(2-fluoroethoxy)-1-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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